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Compound of Interest

Compound Name: Nonan-1-ol-d4

Cat. No.: B1433895

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical compounds is paramount. This technical guide provides a detailed overview of
Nonan-1-ol, a nine-carbon straight-chain fatty alcohol. While the deuterated variant, Nonan-1-
ol-d4, was the initial subject of this inquiry, a definitive Chemical Abstracts Service (CAS)
number and specific molecular formula for a "d4" isotopologue remain elusive in standard
chemical databases. The "-d4" designation is ambiguous without specifying the exact positions
of the four deuterium atoms on the molecule.

To provide a valuable resource, this guide focuses on the well-documented parent compound,
Nonan-1-ol. Should a specific CAS number for a deuterated Nonan-1-ol become available, a
similarly detailed analysis can be compiled.

Core Chemical Identifiers and Properties

Nonan-1-ol, also known as n-nonyl alcohol or pelargonic alcohol, is a colorless oily liquid with a
characteristic floral or citrus-like odor.[1] It is a versatile compound used in the manufacturing of
artificial lemon oil, as a flavoring agent, and in the production of various esters for the fragrance
industry.

A summary of its key quantitative data is presented below:
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Property Value Source(s)
CAS Number 143-08-8 [1][21[3]
Molecular Formula C9H200 [1]
Molecular Weight 144.25 g/mol [1]

Density 0.827 g/mL at 25 °C [3]

Boiling Point 215 °C [3]

Melting Point -8to -6 °C [3]

Flash Point 208 °F (97.8 °C) [3]

Water Solubility lg/Lat20°C

Experimental Protocols

Due to the widespread use of Nonan-1-ol in various industrial and research applications,
numerous experimental protocols involving this compound exist. These protocols often pertain
to its synthesis, its use as a reagent or standard in analytical chemistry, or in studies of its
physical and chemical properties.

A general experimental workflow for the analysis of Nonan-1-ol in a complex mixture, such as a
fragrance or a biological sample, would typically involve the following steps:

Sample Preparation Inject .| Gas Chromatography (GC) Elute .| Mass Spectrometry (MS) Acquire Data | Data Analysis
(e.g., Extraction, Derivatization) . Separation o Detection ™| (Quantification, Identification)

Click to download full resolution via product page
Caption: A typical analytical workflow for Nonan-1-ol.

Logical Relationships in Chemical Analysis

The identification and quantification of a specific analyte like Nonan-1-ol rely on a logical
relationship between its intrinsic properties and the analytical techniques employed.
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Intrinsic Properties of Nonan-1-ol
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Caption: Intrinsic properties guide analytical technique selection.

In conclusion, while the specific deuterated compound "Nonan-1-ol-d4" remains
uncharacterized without a precise CAS number, the parent compound, Nonan-1-ol, is well-
documented. The data and workflows presented here provide a foundational understanding for
researchers. For work involving deuterated standards, it is crucial to obtain the exact molecular
structure and CAS number from the supplier to ensure accurate and reproducible scientific
outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling the Technical Profile of Nonan-1-ol: A Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1433895#nonan-1-ol-d4-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://sdfine.com/nonan-1-ol-lr-76268-l01.html
https://www.chemsrc.com/en/cas/143-08-8_336369.html
https://www.benchchem.com/product/b1433895#nonan-1-ol-d4-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1433895#nonan-1-ol-d4-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1433895#nonan-1-ol-d4-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1433895#nonan-1-ol-d4-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1433895?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

